Cas no 94535-16-7 (3-Methylether-estradiol)

• Product Name: 3-Methylether-estradiol
• CAS No: 94535-16-7
• MF: C₁₉H₂₆O₂
• MW: 286.408545970917
• CID: 61733
• Update Time: 2025-05-27

3-Methylether-estradiol Chemical and Physical Properties

Names and Identifiers

• 3-Methylether-estradiol
• 17b-Estradiol 3-methyl ether
• 3–METHYLETHER–ESTRADIOL
• 3-Methoxyestra-1,3,5(10)-trien-17-ol (ACI)

• Inchi： 1S/C19H26O2/c1-19-10-9-15-14-6-4-13(21-2)11-12(14)3-5-16(15)17(19)7-8-18(19)20/h4,6,11,15-18,20H,3,5,7-10H2,1-2H3/t15-,16-,17+,18?,19+/m1/s1
• InChI Key： ULAADVBNYHGIBP-BBCBXFPWSA-N
• SMILES： C[C@@]12C(O)CC[C@H]1[C@@H]1CCC3C=C(C=CC=3[C@H]1CC2)OC

Computed Properties

• Exact Mass: 286.19300

Experimental Properties

• PSA: 29.46000
• LogP: 3.91220

Additional information on 3-Methylether-estradiol

Comprehensive Overview of 3-Methylether-estradiol (CAS No. 94535-16-7): Properties, Applications, and Research Insights

3-Methylether-estradiol (CAS No. 94535-16-7) is a synthetic derivative of estradiol, a naturally occurring estrogen hormone. This compound has garnered significant attention in pharmaceutical and biochemical research due to its unique structural modifications and potential therapeutic applications. The addition of a methyl ether group at the 3-position distinguishes it from endogenous estradiol, altering its pharmacokinetic and pharmacodynamic properties. Researchers and industry professionals frequently search for terms like "3-Methylether-estradiol uses," "CAS 94535-16-7 solubility," and "estradiol derivatives in hormone therapy," reflecting growing interest in its clinical and industrial relevance.

The molecular structure of 3-Methylether-estradiol (C₁₉H₂₆O₂) features a steroidal backbone with a phenolic A-ring, a hallmark of estrogenic compounds. Its methyl ether modification enhances metabolic stability compared to unmodified estradiol, making it a subject of interest for drug delivery systems. Recent studies highlight its potential in addressing hormone-related conditions, particularly in formulations targeting menopausal symptoms and osteoporosis prevention. These applications align with trending searches such as "non-invasive hormone therapy options" and "long-acting estrogen analogs," underscoring its relevance in modern medicine.

From a synthetic chemistry perspective, CAS No. 94535-16-7 is often utilized as an intermediate in the production of more complex estrogen analogs. Its lipophilic nature and improved bioavailability compared to estradiol make it a valuable candidate for transdermal and oral formulations. Laboratories frequently inquire about "3-Methylether-estradiol synthesis protocols" or "purity standards for CAS 94535-16-7," emphasizing the need for standardized production methods. Analytical techniques like HPLC and NMR are critical for verifying its identity, as discussed in peer-reviewed journals.

Environmental and safety profiles of 3-Methylether-estradiol are also under scrutiny, coinciding with public interest in "green chemistry in pharmaceutical manufacturing." While not classified as hazardous, proper handling protocols are recommended due to its hormonal activity. Regulatory agencies require thorough documentation for its use in clinical trials, particularly for studies exploring low-dose therapies for cardiovascular health and cognitive function preservation—topics frequently searched in conjunction with estrogen research.

Emerging trends in personalized medicine have further propelled research into 3-Methylether-estradiol. Its potential role in gender-affirming care and precision dosing models aligns with searches for "tailored hormone replacement therapy." Additionally, its application in veterinary medicine for reproductive management in livestock reflects its versatility. The compound's patent status and commercial availability are often queried, indicating its economic significance in the biopharmaceutical sector.

In conclusion, 3-Methylether-estradiol (CAS No. 94535-16-7) represents a critical intersection of medicinal chemistry and endocrinology. Its modified structure offers distinct advantages over native estradiol, driving innovation in drug development. As research continues to explore its full potential, this compound remains a focal point for addressing both current and future healthcare challenges related to hormonal balance and metabolic regulation.